Cas no 134003-03-5 ((1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one)
134003-03-5 structure
Product Name:(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one
CAS No:134003-03-5
MF:C6H9NO
MW:111.14176
MDL:MFCD01320867
CID:156671
PubChem ID:2734523
Update Time:2024-02-28
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Chemical and Physical Properties
Names and Identifiers
-
- (1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one
- (1S,4R)-2-Aza-bicyclo[2.2.1]heptan-3-one
- 2-Azabicyclo[2.2.1]heptan-3-one,(1S,4R)-
-
- MDL: MFCD01320867
- Inchi: InChI=1S/C6H9NO/c8-6-4-1-2-5(3-4)7-6/h4-5H,1-3H2,(H,7,8)/t4-,5+/m1/s1
- InChI Key: UIVLZOWDXYXITH-UHNVWZDZSA-N
- SMILES: O=C1N[C@@H]2C[C@H]1CC2
Computed Properties
- Exact Mass: 111.06800
- Monoisotopic Mass: 111.068414
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 0.2
- Topological Polar Surface Area: 29.1
Experimental Properties
- Color/Form: Not available
- Density: 1.0656 (rough estimate)
- Melting Point: 76.2 °C
- Boiling Point: 208.27°C (rough estimate)
- Flash Point: 160.9°C
- Refractive Index: 1.4729 (estimate)
- PSA: 29.10000
- LogP: 0.61370
- Solubility: Not available
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Security Information
- Safety Instruction: S24/25
- Safety Term:S24/25
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB504738-250 mg |
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one; . |
134003-03-5 | 250mg |
€553.00 | 2023-06-15 | ||
| Chemenu | CM494497-1g |
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one |
134003-03-5 | 98% | 1g |
$205 | 2023-01-19 | |
| Chemenu | CM494497-5g |
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one |
134003-03-5 | 98% | 5g |
$604 | 2023-01-19 | |
| eNovation Chemicals LLC | Y1242549-250mg |
(1S,4R)-2-AZABICYCLO[2.2.1]HEPTAN-3-ONE |
134003-03-5 | 95% | 250mg |
$185 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1242549-1g |
(1S,4R)-2-AZABICYCLO[2.2.1]HEPTAN-3-ONE |
134003-03-5 | 95% | 1g |
$280 | 2024-06-07 | |
| abcr | AB504738-100mg |
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one; . |
134003-03-5 | 100mg |
€303.70 | 2024-04-19 | ||
| abcr | AB504738-250mg |
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one; . |
134003-03-5 | 250mg |
€286.10 | 2024-08-02 | ||
| abcr | AB504738-1g |
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one; . |
134003-03-5 | 1g |
€564.10 | 2024-08-02 | ||
| abcr | AB504738-100 mg |
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one; . |
134003-03-5 | 100mg |
€303.70 | 2023-06-15 | ||
| abcr | AB504738-1 g |
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one; . |
134003-03-5 | 1g |
€1295.80 | 2023-06-15 |
(1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one Related Literature
-
Simon N. Smith,Cristina Trujillo,Stephen J. Connon Org. Biomol. Chem. 2022 20 6384
134003-03-5 ((1S,4R)-2-Azabicyclo[2.2.1]heptan-3-one) Related Products
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